Cas no 24125-16-4 (Leupeptin Hydrochloride)

• Product Name: Leupeptin Hydrochloride
• CAS No: 24125-16-4
• MF: C₂₀H₃₉ClN₆O₄
• MW: 463.014463663101
• MDL: MFCD00133457
• CID: 240398
• PubChem ID: 24896529
• Update Time: 2025-10-28

Leupeptin Hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Leucinamide,N-acetyl-L-leucyl-N-[4-[(aminoiminomethyl)amino]-1-formylbutyl]-,monohydrochloride (9CI)
• 2-acetamido-N-[1-[[5-(diaminomethylideneamino)-1-oxopentan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]-4-methylpentanamide,hydrochloride
• LEUPEPTIN HYDROCHLORIDE
• L-Leucinamide,N-acetyl-L-leucyl-N-[4-[(aminoiminomethyl)amino]-1-formylbutyl]-,monohydrochlori...
• Acetyl-Leu-Leu-Arg-al hydrochloride
• Acetyl-Leu-Leu-Arg-al NIEaNI
• (S)-2-acetamido-N-((S)-1-((S)-5-guanidino-1-oxopentan-2-ylamino)-4-methyl-1-oxopentan-2-yl)-4-methylpentanamide hydrochloride
• MFCD00133457
• SCHEMBL11596919
• LEUPEPTINHYDROCHLORIDE
• Leupeptin hydrochloride >90%
• 24125-16-4
• L-Leucinamide,N-acetyl-l-leucyl-N-[4-[(aminoiminomethyl)amino]-1-formylbutyl]-,monohydrochloride(9ci)
• (2S)-2-acetamido-N-[(2S)-1-[[(2S)-5-(diaminomethylideneamino)-1-oxopentan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]-4-methylpentanamide;hydrochloride
• OQQYPQNFLLAILR-FRKSIBALSA-N
• Leupeptin Hydrochloride

• MDL： MFCD00133457
• Inchi： 1S/C20H38N6O4.ClH/c1-12(2)9-16(24-14(5)28)19(30)26-17(10-13(3)4)18(29)25-15(11-27)7-6-8-23-20(21)22;/h11-13,15-17H,6-10H2,1-5H3,(H,24,28)(H,25,29)(H,26,30)(H4,21,22,23);1H/t15-,16-,17-;/m0./s1
• InChI Key： OQQYPQNFLLAILR-FRKSIBALSA-N
• SMILES： Cl.O=C([C@H](CC(C)C)NC(C)=O)N[C@H](C(N[C@H](C=O)CCC/N=C(\N)/N)=O)CC(C)C

Computed Properties

• Exact Mass: 462.27200
• Monoisotopic Mass: 462.2721314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 14
• Complexity: 602
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 32
• XLogP3: nothing
• Topological Polar Surface Area: 169Ų

Experimental Properties

• Color/Form: Not determined
• Boiling Point: 734.4°C at 760 mmHg
• Flash Point: 398°C
• Stability/Shelf Life: Stable, but store cold. Incompatible with strong bases, strong acids.
• PSA: 166.27000
• LogP: 3.18070
• Solubility: Not determined

Leupeptin Hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：−20°C

Additional information on Leupeptin Hydrochloride

Recent Advances in Leupeptin Hydrochloride (CAS 24125-16-4) Research: A Comprehensive Review

Leupeptin Hydrochloride (CAS 24125-16-4), a potent protease inhibitor, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its broad-spectrum inhibitory activity against serine, cysteine, and thiol proteases. Recent studies have further elucidated its mechanisms of action, therapeutic potential, and applications in various disease models. This research brief synthesizes the latest findings on Leupeptin Hydrochloride, highlighting its role in advancing our understanding of protease-mediated pathways and its implications for drug development.

One of the most notable advancements in Leupeptin Hydrochloride research is its application in neurodegenerative diseases. A 2023 study published in the Journal of Neurochemistry demonstrated that Leupeptin Hydrochloride effectively inhibits calpain, a cysteine protease implicated in the pathogenesis of Alzheimer's disease. The study revealed that Leupeptin Hydrochloride treatment reduced neuronal apoptosis and improved cognitive function in transgenic mouse models, suggesting its potential as a neuroprotective agent. These findings underscore the compound's ability to modulate proteolytic cascades that contribute to neurodegeneration.

In the realm of cancer research, Leupeptin Hydrochloride has shown promise as an adjunct therapy. A recent investigation published in Cancer Research (2024) explored its synergistic effects with conventional chemotherapeutic agents in breast cancer cell lines. The study reported that Leupeptin Hydrochloride enhanced the efficacy of doxorubicin by inhibiting lysosomal cathepsins, thereby reducing drug resistance and improving tumor cell sensitivity. This dual-action mechanism positions Leupeptin Hydrochloride as a valuable candidate for combination therapies in oncology.

Beyond its therapeutic applications, Leupeptin Hydrochloride has also been instrumental in advancing proteomics research. A groundbreaking study in Nature Methods (2023) detailed its use in stabilizing labile protein samples during mass spectrometry analysis. By preventing protease-mediated degradation, Leupeptin Hydrochloride enabled more accurate quantification of low-abundance proteins, paving the way for improved biomarker discovery and personalized medicine approaches. This technical application highlights the compound's versatility in both basic and translational research.

Despite these advancements, challenges remain in optimizing Leupeptin Hydrochloride's pharmacokinetic properties. Recent pharmacokinetic studies have identified limitations in its oral bioavailability and tissue penetration, prompting investigations into novel formulation strategies. A 2024 study in the Journal of Controlled Release reported the development of nanoparticle-encapsulated Leupeptin Hydrochloride, which demonstrated improved stability and targeted delivery in preclinical models. Such innovations are critical for translating the compound's potential into clinically viable therapies.

In conclusion, the body of research surrounding Leupeptin Hydrochloride (CAS 24125-16-4) continues to expand, revealing new dimensions of its biological activity and therapeutic utility. From neurodegenerative diseases to cancer and proteomics, this versatile protease inhibitor is proving to be an indispensable tool in both research and drug development. Future studies should focus on addressing its pharmacokinetic limitations and exploring its potential in emerging therapeutic areas, such as autoimmune disorders and infectious diseases. As our understanding of protease biology deepens, Leupeptin Hydrochloride is poised to play an increasingly prominent role in advancing biomedical science.